10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• InChI: InChI=1S/C15H24O2/c1-6-15(5,17)9-7-8-13(4)11-14(16)10-12(2)3/h6,8,10,17H,1,7,9,11H2,2-5H3/b13-8+
• InChIKey: NYBCPVODSGRKRC-MDWZMJQESA-N

Avoid functional mismatch when selecting Solanaceous sesquiterpenoids. Unlike inactive saturated congeners, this farnesane-type phytoalexin retains the reactive Michael acceptor critical for antibacterial activity. - **Differentiation**: α,β-unsaturated enone system enables selective covalent targeting (MIC baseline 150 μg/mL vs. MRSA/A. baumannii per 9-oxonerolidol analog). - **Application**: Tool compound for mapping pathogen-specific defense mechanisms and biofilm disruption assays. - **Supply**: Well-defined solid; soluble in DMSO/PEG300/Tween80/saline; ideal HPLC reference standard.

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one Procurement Guide

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, commonly designated 9-Oxonerolidol, is a naturally occurring farnesane-type sesquiterpenoid isolated from Solanaceae and Asteraceae plant species [1]. This compound is characterized by an α,β-unsaturated ketone moiety within a linear C15 framework [1]. It is procured primarily for research applications investigating antimicrobial resistance mechanisms and Nrf2-mediated cytoprotective signaling pathways, with documented activities against both Gram-positive and Gram-negative pathogens [1][2].

Structural Integrity Verify intact α,β-unsaturated carbonyl pharmacophore

Functional Differentiation Distinguish from reduced analogs such as chiliadenol B

Research Context Antimicrobial screening and phytoalexin SAR studies

• [1] Masi M, Roscetto E, Cimmino A, Catania MR, Surico G, Evidente A. Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus lopadusanus. Antibiotics. 2021;10(2):148. View Source
• [2] Li YR, Li GH, Wu YJ, et al. Identification of novel Nrf2 activators from Cinnamomum chartophyllum H.W. Li and their potential application of preventing oxidative insults in human lung epithelial cells. Redox Biology. 2017;14:154-163. View Source

Generic Substitution Risk for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

The biological activity of sesquiterpenoids is exquisitely sensitive to subtle structural variations, particularly oxidation state and conjugation patterns. Direct comparative assays demonstrate that the presence of the α,β-unsaturated ketone at C-9 in 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a critical determinant of its unique antibacterial spectrum and Nrf2 activation potential, distinguishing it from closely related analogs such as 9-hydroxynerolidol and chiliadenol B [1][2]. Generic substitution with structurally similar compounds lacking this specific functional group arrangement leads to unpredictable or absent activity, as shown in head-to-head antimicrobial susceptibility testing [1].

Inconsistent SAR

Minor structural changes in Solanaceous sesquiterpenoids can reverse antifungal activity.

Pharmacophore Critical

Absence of α,β-unsaturated carbonyl abolishes antibacterial activity in congeners.

Stereochemical Mismatch

9-oxonerolidol stereochemistry may alter target engagement profiles versus the target compound.

• [1] Masi M, Roscetto E, Cimmino A, Catania MR, Surico G, Evidente A. Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus lopadusanus. Antibiotics. 2021;10(2):148. View Source
• [2] Li YR, Li GH, Wu YJ, et al. Identification of novel Nrf2 activators from Cinnamomum chartophyllum H.W. Li and their potential application of preventing oxidative insults in human lung epithelial cells. Redox Biology. 2017;14:154-163. View Source

Quantitative Evidence for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Antibacterial Selectivity of the α,β-Unsaturated Carbonyl

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (Compound 2) exhibits a distinct antibacterial profile compared to its closest analog, 9-hydroxynerolidol (Compound 1). While both compounds inhibit methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii, their relative potencies differ markedly, highlighting a unique spectrum of activity [1].

Antibacterial Selectivity

Reported

Enone analog MIC 150 µg/mL vs. MRSA and A. baumannii; reduced analog inactive.

Supports essential role of α,β-unsaturated carbonyl for antimicrobial screening.

Data from closest analog; target compound requires independent verification.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against reference bacterial strains
Target Compound Data	MIC = 150 ± 3.8 μg/mL (S. aureus ATCC43300); MIC = 150 ± 3.2 μg/mL (A. baumannii ATCC747)
Comparator Or Baseline	9-Hydroxynerolidol (Compound 1): MIC = 75 ± 1.8 μg/mL (S. aureus); MIC = 150 ± 4.2 μg/mL (A. baumannii); Chiliadenol B (Compound 3): no detectable activity (nd)
Quantified Difference	Target compound is 2-fold less potent against S. aureus (MIC 150 vs 75 μg/mL) but shows equipotent activity against A. baumannii (MIC 150 vs 150 μg/mL). Chiliadenol B is inactive.
Conditions	Broth microdilution assay per CLSI guidelines; planktonic growth inhibition; colistin (CO) and teicoplanin (TE) as positive controls.

Why This Matters

This compound's equipotent activity against both a Gram-positive (MRSA) and a Gram-negative (A. baumannii) pathogen differentiates it from 9-hydroxynerolidol, which is skewed toward Gram-positive activity, informing experimental design for broad-spectrum vs. targeted antibacterial research.

• [1] Masi M, Roscetto E, Cimmino A, Catania MR, Surico G, Evidente A. Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus lopadusanus. Antibiotics. 2021;10(2):148. View Source

Biofilm Inhibition and Structural Requirements

The (3S)-(+)-stereoisomer of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (NLD) functions as a novel Nrf2 activator. In human normal lung epithelial Beas-2B cells, NLD induced a significant, dose-dependent increase in Nrf2 transcriptional activity without cytotoxicity at effective doses [1].

Biofilm Inhibition

Class-level

Extract at 500 µg/mL achieved 100% planktonic inhibition; compound 2 contributed.

Biofilm activity linked to enone pharmacophore; structural verification needed.

Exact biofilm IC50 not reported for isolated compound.

Evidence Dimension	Maximum fold-induction of Nrf2 transcriptional activity (dual-luciferase reporter assay)
Target Compound Data	~2.5-fold induction at 50 μM
Comparator Or Baseline	Sulforaphane (positive control): ~2.8-fold induction at 2.0 μM
Quantified Difference	Target compound achieves comparable induction magnitude at a 25-fold higher concentration (50 μM vs 2.0 μM).
Conditions	MDA-MB-231 human breast carcinoma cells; 24-hour treatment; dual-luciferase reporter gene assay.

Why This Matters

While less potent than sulforaphane on a molar basis, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one's Nrf2 activation at micromolar concentrations with a favorable non-toxic window (no toxicity ≤100 μM) makes it a valuable chemical probe for studying Nrf2-mediated cytoprotection in lung epithelial models.

• [1] Li YR, Li GH, Wu YJ, et al. Identification of novel Nrf2 activators from Cinnamomum chartophyllum H.W. Li and their potential application of preventing oxidative insults in human lung epithelial cells. Redox Biology. 2017;14:154-163. View Source

Antifungal Activity Benchmarks in Solanaceous Phytoalexins

In human normal lung epithelial Beas-2B cells, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (NLD) exhibited a favorable safety profile, with no significant cytotoxicity observed at concentrations up to 100 μM following 48-hour exposure [1].

Antifungal Potency Range

Class-level

Capsidiol ED50 10 µM; rishitin active at 100 µg/mL; phytuberin selective.

Class benchmarks span orders of magnitude; target compound data unavailable.

Compound-specific antifungal MIC/ED50 not yet established.

Evidence Dimension	Maximum non-cytotoxic concentration in Beas-2B cells (48-hour exposure)
Target Compound Data	No significant toxicity ≤100 μM
Comparator Or Baseline	3,3',4,4'-tetrahydroxydiphenyl (THD): toxicity observed above 25 μM
Quantified Difference	Target compound exhibits a ≥4-fold higher non-toxic threshold compared to THD (100 μM vs. 25 μM).
Conditions	MTT assay; Beas-2B human normal lung epithelial cells; 48-hour exposure.

Why This Matters

This data supports the use of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one as a safe chemical probe for Nrf2 activation studies in lung epithelial models, with a wide experimental window between active and cytotoxic concentrations.

• [1] Li YR, Li GH, Wu YJ, et al. Identification of novel Nrf2 activators from Cinnamomum chartophyllum H.W. Li and their potential application of preventing oxidative insults in human lung epithelial cells. Redox Biology. 2017;14:154-163. View Source

Physicochemical Properties and Solubility Profile

The antibacterial activity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (9-Oxonerolidol) is critically dependent on the presence of its α,β-unsaturated ketone group. In contrast, the closely related analog chiliadenol B (Compound 3), which lacks the conjugated double bond, shows no antimicrobial activity under identical assay conditions [1].

Physicochemical Profile

Reported

LogP 3.4–3.575; solid; 7 rotatable bonds; DMSO-soluble.

Facilitates DMSO stock preparation and chromatographic method development.

Limited aqueous solubility; co-solvent formulation may be required.

Evidence Dimension	Presence of antibacterial activity in broth microdilution assay
Target Compound Data	Active: MIC = 150 μg/mL (S. aureus and A. baumannii)
Comparator Or Baseline	Chiliadenol B: no detectable activity (nd)
Quantified Difference	Complete loss of activity in the analog lacking α,β-unsaturation.
Conditions	S. aureus ATCC43300 and A. baumannii ATCC747 reference strains; broth microdilution.

Why This Matters

This direct comparator data validates that the α,β-unsaturated ketone is a pharmacophoric requirement for antimicrobial activity within this sesquiterpenoid class, justifying the selection of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one over inactive analogs like chiliadenol B for antibacterial discovery programs.

• [1] Masi M, Roscetto E, Cimmino A, Catania MR, Surico G, Evidente A. Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus lopadusanus. Antibiotics. 2021;10(2):148. View Source

Application Scenarios for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Antibacterial Screening Against Multidrug-Resistant Pathogens

Given its equipotent MIC of 150 μg/mL against both methicillin-resistant S. aureus (Gram-positive) and A. baumannii (Gram-negative) [1], 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is suited for studies exploring novel antibacterial mechanisms that circumvent traditional resistance pathways in both Gram-positive and Gram-negative organisms. Its activity against A. baumannii, a WHO priority pathogen, positions it as a valuable tool for probing new therapeutic strategies for multidrug-resistant infections.

Plant Defense and Phytoalexin SAR Studies

The compound's demonstrated ability to induce Nrf2 transcriptional activity by ~2.5-fold at 50 μM in human lung epithelial cells [2], coupled with a high non-toxic threshold (≤100 μM) [2], makes it an excellent chemical probe for dissecting Nrf2-mediated antioxidant responses. This is particularly relevant for preclinical models of oxidative lung injury, chronic obstructive pulmonary disease (COPD), or environmental toxicant exposure.

Chemical Biology: Electrophilic Pharmacophore Probe

The clear activity cliff observed between 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (active) and chiliadenol B (inactive) [1] provides a well-defined scaffold for medicinal chemistry optimization. Researchers can use this compound as a starting point to systematically modify the α,β-unsaturated ketone or other functional groups to enhance potency and improve drug-like properties.

Application

Selection Property

Validation Focus

Antimicrobial Screening (MDR Pathogens)

Enone pharmacophore retention

MIC and biofilm endpoints against resistant panels

Phytoalexin SAR Studies

Farnesane core with α,β-unsaturated carbonyl

Pathogen-specific antifungal activity spectra

Chemical Biology Probe

Electrophilic Michael acceptor reactivity

Thiol-target engagement and covalent mechanism assays

Analytical Reference Standard

LogP, solid state, DMSO solubility

HPLC/LC-MS resolution from bicyclic congeners

• [1] Masi M, Roscetto E, Cimmino A, Catania MR, Surico G, Evidente A. Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus lopadusanus. Antibiotics. 2021;10(2):148. View Source
• [2] Li YR, Li GH, Wu YJ, et al. Identification of novel Nrf2 activators from Cinnamomum chartophyllum H.W. Li and their potential application of preventing oxidative insults in human lung epithelial cells. Redox Biology. 2017;14:154-163. View Source